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Cat. No.: B15555383

Application Note
Audience: Researchers, scientists, and drug development professionals.
Introduction

MB 488 N-hydroxysuccinimidyl (NHS) ester is a bright, water-soluble, and photostable green
fluorescent dye designed for the covalent labeling of biomolecules.[1][2][3] Its NHS ester
functional group reacts efficiently with primary amines (-NHz) on proteins, antibodies, amine-
modified oligonucleotides, and other molecules to form a stable amide bond.[2][4][5] This
process, known as bioconjugation, is fundamental in creating fluorescent probes for various
applications, including fluorescence microscopy, flow cytometry, and immunoassays.[1][2]
Proper preparation of a concentrated stock solution is a critical first step to ensure reproducible
and efficient labeling. This document provides a detailed protocol for the preparation, storage,
and handling of MB 488 NHS ester stock solutions.

Key Properties of MB 488 NHS Ester

MB 488 NHS ester is characterized by its high water solubility, strong absorption, and high
fluorescence quantum yield.[1][2] A summary of its key quantitative properties is presented in
the table below.
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Property Value Reference(s)
Molecular Weight 752.69 g/mol [1112]1[5]
Excitation Maximum (Abs) 501 nm [1][5]
Emission Maximum (Em) 524 nm [1][5]
Extinction Coefficient 86,000 cm—tM~—1 [1112]

Anhydrous Dimethyl Sulfoxide
(DMSO0), Anhydrous

Recommended Solvents ) ) [1112]
Dimethylformamide (DMF),

Water

N -20°C to -80°C, desiccated and
Storage of Lyophilized Powder ) [5]61[7]
protected from light

Storage of Stock Solution -20°C, in single-use aliquots [71[81I9]

Principles of NHS Ester Chemistry

The NHS ester facilitates the formation of a covalent amide bond with primary amines, which
are readily available on biomolecules, such as the side chain of lysine residues and the N-
terminus of proteins.[4][10] The reaction is most efficient at a slightly alkaline pH, typically
between 7.2 and 9.[11] It is crucial to be aware of the competing hydrolysis reaction, where the
NHS ester reacts with water.[4][11] The rate of hydrolysis increases with pH.[11] Therefore,
using anhydrous solvents for the initial stock solution and controlling the reaction pH are vital
for successful conjugation.

Experimental Protocol: Preparing MB 488 NHS Ester
Stock Solution

This protocol outlines the steps for preparing a 10 mg/mL stock solution of MB 488 NHS ester
in anhydrous DMSO.

Materials:

o MB 488 NHS ester (lyophilized powder)
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Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and pipette tips

Vortex mixer
Procedure:

» Equilibration of Reagents: Before opening, allow the vial of lyophilized MB 488 NHS ester to
warm to room temperature for at least 20 minutes. This prevents the condensation of
moisture, which can hydrolyze the reactive NHS ester.[6][12]

o Reconstitution: Briefly centrifuge the vial to collect all the lyophilized powder at the bottom.

e Solvent Addition: Using a pipette, add the appropriate volume of anhydrous DMSO to the vial
to achieve a concentration of 10 mg/mL. For example, to a 1 mg vial of MB 488 NHS ester,
add 100 pL of anhydrous DMSO.

o Dissolution: Cap the vial tightly and vortex thoroughly until all the dye has completely
dissolved.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the dye, it
is recommended to aliquot the stock solution into smaller, single-use volumes in low-protein-
binding microcentrifuge tubes.[7]

e Long-term Storage: Store the aliquots at -20°C, protected from light.[7] When stored
properly, the stock solution in anhydrous DMSO is stable for 1-2 months.[8][9] For agqueous
solutions, it is recommended to use them immediately after preparation.[3][13]

Workflow for Stock Solution Preparation
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Preparation

Start: Lyophilized MB 488 NHS Ester

Equilibrate vial to room temperature

Centrifuge vial briefly

Reconstitution

Add anhydrous DMSO (e.g., 100 uL for 1 mg)

Vortex to dissolve completely

Storage

(Aliquot into single-use tubes)

:

(Store at -20°C, protected from IighD

Usage

Ready for bioconjugation

Click to download full resolution via product page

Caption: Workflow for preparing MB 488 NHS ester stock solution.
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Signaling Pathway of NHS Ester Reaction

Bioconjugation Reaction (pH 7.2-9)

MB 488-NHS Ester Biomolecule-NHz (Primary Amine)

Nucleophilic attack

Tetrahedral Intermediate

{MB 488-CO-NH-Biomolecule (Stable Amide Bond)} {N-hydroxysuccinimide (Leaving Group)}

Click to download full resolution via product page

Caption: Reaction of MB 488 NHS ester with a primary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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